Cas no 1368659-98-6 (1-(2,5-difluorophenyl)cyclopropylmethanamine)

• Product Name: 1-(2,5-difluorophenyl)cyclopropylmethanamine
• CAS No: 1368659-98-6
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• MDL: MFCD21881009
• CID: 4591479
• PubChem ID: 82280942
• Update Time: 2025-06-08

1-(2,5-difluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluorophenyl)cyclopropanemethanamine
• 1-(2,5-difluorophenyl)cyclopropylmethanamine

• MDL： MFCD21881009
• Inchi： 1S/C10H11F2N/c11-7-1-2-9(12)8(5-7)10(6-13)3-4-10/h1-2,5H,3-4,6,13H2
• InChI Key： BCNNEFMSXTXENB-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2F)(CN)CC1

1-(2,5-difluorophenyl)cyclopropylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,5-difluorophenyl)cyclopropylmethanamine

Introduction to 1-(2,5-difluorophenyl)cyclopropylmethanamine (CAS No. 1368659-98-6)

1-(2,5-difluorophenyl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1368659-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylmethylamine moiety linked to a 2,5-difluorophenyl group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The 1-(2,5-difluorophenyl)cyclopropylmethanamine structure combines the rigidity of the cyclopropyl ring with the electronic properties of the 2,5-difluorophenyl substituent. The presence of fluorine atoms at the 2 and 5 positions introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of 1-(2,5-difluorophenyl)cyclopropylmethanamine with greater accuracy. These studies suggest that the compound may exhibit interactions with various biological targets, making it a versatile scaffold for drug design. For instance, preliminary simulations indicate that this molecule could interact with enzymes and receptors involved in metabolic pathways and inflammatory responses.

In the context of drug discovery, the cyclopropyl group is known for its ability to enhance metabolic stability and bioavailability. This is particularly relevant for oral administration, where first-pass metabolism can significantly reduce drug efficacy. The incorporation of a 2,5-difluorophenyl moiety further enhances these properties by introducing additional electronic and steric constraints that can improve binding affinity to biological targets.

The CAS No. 1368659-98-6 provides a unique identifier for this compound, facilitating its use in databases and literature references. Researchers studying this molecule can easily retrieve relevant information using this number, ensuring consistency and accuracy in their work. The systematic naming convention adheres to international standards, which is crucial for collaboration across different scientific disciplines.

Current research in medicinal chemistry increasingly focuses on developing small molecules with multifunctional properties. 1-(2,5-difluorophenyl)cyclopropylmethanamine exemplifies this trend by combining structural elements that could confer multiple biological activities. For example, the combination of a fluorinated aromatic ring and a cyclopropylamine group may enable interactions with both enzyme and receptor targets simultaneously.

Experimental studies have begun to explore the synthetic pathways for producing 1-(2,5-difluorophenyl)cyclopropylmethanamine on an industrial scale. Efficient synthetic routes are essential for large-scale production and commercialization of pharmaceutical compounds. Researchers have reported several methods for constructing the cyclopropylmethylamine core, including cyclization reactions and nucleophilic substitutions that incorporate the 2,5-difluorophenyl group.

The electronic properties of fluorine atoms play a critical role in determining the pharmacokinetic behavior of 1-(2,5-difluorophenyl)cyclopropylmethanamine. Fluorine substitution can influence lipophilicity, metabolic stability, and binding interactions with biological targets. These effects are well-documented in literature and have been leveraged to design more effective drugs. The presence of two fluorine atoms at specific positions enhances these effects, making this compound an attractive candidate for further development.

Molecular dynamics simulations have provided insights into how 1-(2,5-difluorophenyl)cyclopropylmethanamine interacts with biological membranes and targets. These studies suggest that the compound can adopt multiple conformations depending on its environment, which may affect its bioavailability and therapeutic efficacy. Understanding these conformational changes is crucial for optimizing drug design and improving pharmacological outcomes.

The potential applications of 1-(2,5-difluorophenyl)cyclopropylmethanamine extend beyond traditional therapeutic areas. Researchers are exploring its use in diagnostic imaging and as a tool for understanding disease mechanisms at a molecular level. The unique structural features of this compound make it suitable for developing probes that can interact with specific biological markers associated with various diseases.

In conclusion,1-(2,5-difluorophenyl)cyclopropylmethanamine (CAS No. 1368659-98-6) represents a promising scaffold for pharmaceutical development due to its structural complexity and functional versatility. Ongoing research continues to uncover new applications and synthetic strategies for this compound, reinforcing its importance in modern drug discovery efforts.